N-(2-(6-(methylthio)-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)cyclopropanecarboxamide

• IUPAC Name: N-[2-(6-methylsulfanyl-4-morpholin-4-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]cyclopropanecarboxamide
• InChI: InChI=1S/C16H22N6O2S/c1-25-16-19-13(21-6-8-24-9-7-21)12-10-18-22(14(12)20-16)5-4-17-15(23)11-2-3-11/h10-11H,2-9H2,1H3,(H,17,23)
• InChI Key: BHYNXTTWWDQQBB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(C=NN2CCNC(=O)C3CC3)C(=N1)N4CCOCC4
• Molecular Formula: C16H22N6O2S
• Molecular Weight: 362.5 g/mol

Description

This compound is a pyrazolo[3,4-d]pyrimidine derivative. Pyrazolo[3,4-d]pyrimidines are a class of compounds that have been studied for their potential biological activities. They are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Synthesis Analysis

The synthesis of similar compounds often involves nucleophilic substitution reactions. For example, a related compound, imatinib, is synthesized through a series of reactions including nucleophilic substitution and condensation.

Scientific Research Applications

Enzyme Inhibition and Drug Discovery

Pyrazolo[3,4-d]pyrimidines and similar structures are significant in the realm of enzyme inhibition, particularly targeting the cytochrome P450 enzymes which play a crucial role in drug metabolism. The selective inhibition of these enzymes can prevent drug-drug interactions and enhance the therapeutic efficacy of medications. For instance, the study by Khojasteh et al. (2011) reviews the potency and selectivity of chemical inhibitors for various CYP isoforms, highlighting the importance of specific inhibitors in drug metabolism and pharmacokinetics (Khojasteh, Prabhu, Kenny, Halladay, & Lu, 2011).

Antitubercular Activity

Modifications to the pyrazolo[3,4-d]pyrimidines structure have been evaluated for their antitubercular activities. Asif (2014) explores the antitubercular activity of various derivatives, suggesting their potential in developing new treatments for tuberculosis. This research indicates the role of structural derivatives in combating resistant strains of Mycobacterium tuberculosis (Asif, 2014).

Medicinal Chemistry and Biological Properties

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in drug discovery, exhibiting a wide range of biological activities including anticancer, CNS agents, and anti-inflammatory properties. Cherukupalli et al. (2017) provide a comprehensive review on synthetic strategies and significant biological activities of pyrazolo[1,5-a]pyrimidines, underscoring their potential as drug-like candidates for various disease targets (Cherukupalli, Karpoormath, Chandrasekaran, Hampannavar, Thapliyal, & Palakollu, 2017).

Synthetic and Pharmacological Interest

Morpholine derivatives, part of the compound’s structure, are known for their diverse pharmacological activities. Asif and Imran (2019) review the pharmacological profile of morpholine derivatives, indicating their importance in the development of novel therapeutic agents due to their broad spectrum of activities (Asif & Imran, 2019).